Cas no 2609-99-6 (2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-,sodium salt (1:4))

• Product Name: 2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-,sodium salt (1:4)
• CAS No: 2609-99-6
• MF: C₃₃H₂₀N₆Na₄O₁₇S₄
• MW: 992.760986328125
• CID: 275195
• PubChem ID: 102291
• Update Time: 2025-04-19

2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-,sodium salt (1:4) Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfonicacid,7,7'-(carbonyldiimino)bis[4-hydroxy-3-[2-(2-hydroxy-5-sulfophenyl)diazenyl]-,sodium salt (1:4)
• LogP
• tetrasodium,2-[(2-hydroxy-5-sulfonatophenyl)hydrazinylidene]-6-[[6-[(2-hydroxy-5-sulfonatophenyl)hydrazinylidene]-5-oxo-7-sulfonatonaphthalen-2-yl]carbamoylamino]-3-oxonaphthalene-1-sulfonate
• DTXSID40889457
• 2609-99-6
• 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis(4-hydroxy-3-((2-hydroxy-5-sulfophenyl)azo)-, tetrasodium salt
• 2-Naphthalenesulfonic acid, 7,7'-(carbonyldiimino)bis(4-hydroxy-3-(2-(2-hydroxy-5-sulfophenyl)diazenyl)-, sodium salt (1:4)

• Inchi： 1S/C33H24N6O17S4.4Na/c40-25-7-3-19(57(45,46)47)13-23(25)36-38-29-27(42)11-15-9-18(2-6-22(15)32(29)60(54,55)56)35-33(44)34-17-1-5-21-16(10-17)12-28(59(51,52)53)30(31(21)43)39-37-24-14-20(58(48,49)50)4-8-26(24)41;;;;/h1-14,40-43H,(H2,34,35,44)(H,45,46,47)(H,48,49,50)(H,51,52,53)(H,54,55,56);;;;/q;4*+1/p-4/b38-36+,39-37+;;;;
• InChI Key： PHWMXXLIYMVIDJ-ZSUWMTHCSA-J
• SMILES： S(C1C(=C(C=C2C=C(C=CC2=1)NC(NC1C=CC2C(=C(C(=CC=2C=1)S(=O)(=O)[O-])/N=N/C1C(=CC=C(C=1)S(=O)(=O)[O-])O)O)=O)O)/N=N/C1C(=CC=C(C=1)S(=O)(=O)[O-])O)(=O)(=O)[O-].[Na+].[Na+].[Na+].[Na+]

Computed Properties

• Exact Mass: 991.9361
• Monoisotopic Mass: 991.935855
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 64
• Rotatable Bond Count: 6
• Complexity: 2450
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 427

Experimental Properties

• PSA: 393.31